2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline

• IUPAC Name: 2-(furan-2-yl)-6,7,8,9-tetrahydro-[1,2,4]triazolo[1,5-a]quinazoline
• InChI: InChI=1S/C13H12N4O/c1-2-5-10-9(4-1)8-14-13-15-12(16-17(10)13)11-6-3-7-18-11/h3,6-8H,1-2,4-5H2
• InChI Key: WLWBMQICSCEGER-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=NC3=NC(=NN23)C4=CC=CO4
• Molecular Formula: C13H12N4O
• Molecular Weight: 240.26 g/mol

Description

2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is a heterocyclic organic compound that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline is not well understood. However, it is believed that the compound interacts with certain metal ions, leading to the formation of a complex that exhibits strong fluorescence.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that this compound exhibits low toxicity and is relatively stable under physiological conditions.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline in lab experiments is its strong fluorescence in the presence of certain metal ions. This makes it a useful tool for detecting and quantifying these ions in biological and environmental samples. However, the limitations include the limited understanding of the compound's mechanism of action and its potential interactions with other compounds.

Future Directions

There are several future directions for research on 2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline. These include further studies on the compound's mechanism of action, its potential interactions with other compounds, and its applications in other scientific fields. Additionally, researchers can explore the synthesis of modified versions of this compound to improve its properties and potential applications. Finally, studies can be conducted to explore the potential use of this compound in medical diagnostics and therapeutics.

Synthesis Methods

The synthesis of 2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline has been achieved using various methods. One of the commonly used methods involves the reaction of 2-aminobenzamide with furfural in the presence of acetic acid and sodium acetate. The reaction mixture is refluxed for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

2-(2-furyl)-6,7,8,9-tetrahydro[1,2,4]triazolo[1,5-a]quinazoline has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research has been its use as a fluorescent probe for the detection of metal ions. This compound exhibits strong fluorescence in the presence of certain metal ions, making it a useful tool for detecting and quantifying these ions in biological and environmental samples.